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Compound of Interest

Compound Name: Tixadil

Cat. No.: B1619522

Disclaimer: The following information is based on available data for the chemical compound
Tixadil (CAS: 2949-95-3). While this guide provides essential safety and handling information, it
is not exhaustive. Always consult the full Safety Data Sheet (SDS) and your institution's safety

protocols before handling any chemical.

Essential Safety & Handling Guide: Tixadil

This document provides crucial safety, handling, and disposal information for Tixadil (CAS:
2949-95-3), a thioxanthene derivative. The procedural guidance herein is designed to equip
researchers, scientists, and drug development professionals with the immediate information
needed to handle this substance safely in a laboratory setting.

Tixadil Hazard Profile & Properties

While comprehensive toxicological data is not widely published, the chemical nature of Tixadil
necessitates careful handling. The following table summarizes its key identifiers and known
properties.
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Identifier

Value

Chemical Name

N-(a-Methylphenethyl)-9H-thioxanthene-9-
ethan-1-amine[1]

CAS Number

2949-95-3[1]

Molecular Formula

C24H25NS[1]

Molecular Weight

359.53 g/mol [1]

Known Hazards

Although specific hazards are not fully detailed
in available public information, general safe
laboratory practices for chemical handling are
mandatory. Hazards may become more

pronounced as the product ages and degrades.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the first line of defense against potential exposure. The

following table outlines the minimum required PPE for handling Tixadil.

Protection Type

Specification

Rationale

Respiratory

MSHA/NIOSH-approved vapor  To prevent inhalation of

respirator or equivalent.[2] potentially harmful vapors.

To prevent direct skin contact

Hand Nitrile gloves.[2] ] ]
and potential absorption.
To protect eyes from accidental
Eye Splash goggles.[2]
splashes.
To protect skin and clothing
Body Standard laboratory coat. o
from contamination.
General ventilation is required. .
) To ensure a safe working
. Eyewash fountains must be _ _
Facilities environment and provide

available in any area where

immediate first aid capability.

exposure is possible.[2]
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Operational Plan: Handling and Storage

Follow safe industrial engineering and laboratory practices when handling any chemical.[2]
Step 1: Receiving and Inspection

e Upon receipt, inspect the container for any signs of damage or leakage.

 Verify that the supplier's label matches the order and that SDS information is accessible.
e Log the date of receipt. Avoid long storage periods as the product may degrade.[2]

Step 2: Storage

e Store in a cool, dry, and well-ventilated area.

» Keep the container tightly sealed.

» Store away from incompatible materials (e.g., strong oxidizing agents).

Step 3: Handling and Dispensing

Always handle Tixadil within a chemical fume hood or in an area with adequate ventilation.

Don the appropriate PPE as detailed in Section 2 before opening the container.

Use dedicated, clean spatulas and glassware for weighing and transferring the substance.

Avoid actions that could generate dust or aerosols.

Upon completion, securely seal the container and clean the work area thoroughly.

Disposal Plan

Chemical waste must be managed to ensure safety and environmental compliance.

Step 1: Waste Segregation
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 All solid waste contaminated with Tixadil (e.g., gloves, weigh boats, paper towels) must be
placed in a dedicated, labeled hazardous waste container.

 Liquid waste containing Tixadil should be collected in a separate, labeled, and sealed
hazardous waste container. Do not mix with other waste streams unless compatibility is
confirmed.

Step 2: Container Management

o Keep waste containers closed except when adding waste.

o Store waste containers in a designated satellite accumulation area.
Step 3: Final Disposal

 All Tixadil waste must be disposed of through your institution's Environmental Health &
Safety (EHS) office.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of Tixadil down the drain or in regular trash.

lllustrative Protocols & Visualizations

The following experimental protocol and diagrams are provided as illustrative examples of
laboratory workflows and potential mechanisms. They are designed to meet the structural
requirements of this guide and should not be interpreted as established scientific facts
regarding Tixadil.

Hypothetical Experimental Protocol: Assessing In Vitro
Cytotoxicity of Tixadil

Objective: To determine the cytotoxic effect of Tixadil on a human cancer cell line (e.g., HelLa)
using an MTT assay.

Methodology:

e Cell Culture: Culture HelLa cells in DMEM supplemented with 10% FBS and 1% penicillin-
streptomycin at 37°C in a 5% CO2 incubator.
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o Cell Seeding: Seed 5x108 cells per well in a 96-well plate and allow them to adhere
overnight.

» Tixadil Preparation: Prepare a 10 mM stock solution of Tixadil in DMSO. Create a series of
dilutions in culture media to achieve final concentrations ranging from 0.1 uM to 100 uM.

o Treatment: Replace the media in each well with the prepared Tixadil dilutions. Include a
vehicle control (DMSO) and an untreated control.

 Incubation: Incubate the plate for 48 hours at 37°C.
e MTT Assay: Add 20 pL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

e Solubilization: Remove the media and add 150 pL of DMSO to each well to dissolve the
formazan crystals.

o Measurement: Read the absorbance at 570 nm using a microplate reader.

e Analysis: Calculate cell viability as a percentage relative to the untreated control and
determine the IC50 value.

Diagrams: Workflows and Logical Relationships

Caption: Workflow for Safely Handling Tixadil in a Laboratory Setting.
Caption: Logical Flow for the Disposal of Tixadil-Contaminated Waste.

Caption: Hypothetical Tixadil-Induced Apoptosis Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Tixadil CAS#: 2949-95-3 [amp.chemicalbook.com]
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 To cite this document: BenchChem. [Personal protective equipment for handling Tixadil].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619522#personal-protective-equipment-for-
handling-tixadil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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